Cas no 63321-52-8 (Carbamic acid, hexyl-, 4-nitrophenyl ester)
63321-52-8 structure
Product Name:Carbamic acid, hexyl-, 4-nitrophenyl ester
CAS No:63321-52-8
MF:C13H18N2O4
MW:266.293023586273
CID:426823
PubChem ID:10084259
Update Time:2025-04-19
Carbamic acid, hexyl-, 4-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, hexyl-, 4-nitrophenyl ester
- (4-nitrophenyl) N-hexylcarbamate
- BDBM50295664
- CHEMBL560460
- SCHEMBL1400533
- DTXSID90435408
- 63321-52-8
- n-Hexylcarbamic acid 4-nitrophenyl ester
-
- Inchi: 1S/C13H18N2O4/c1-2-3-4-5-10-14-13(16)19-12-8-6-11(7-9-12)15(17)18/h6-9H,2-5,10H2,1H3,(H,14,16)
- InChI Key: SETFNHKUKZVCCQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C(NCCCCCC)=O
Computed Properties
- Exact Mass: 266.12674
- Monoisotopic Mass: 266.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
Carbamic acid, hexyl-, 4-nitrophenyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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